2-(1-Aminobutyl)-4-fluoroaniline 2hcl

• Molecular Formula: C10H15FN2
• Molecular Weight: 182.24 g/mol
• SMILES: CCCC(C1=C(C=CC(=C1)F)N)N
• InChI: InChI=1S/C10H15FN2/c1-2-3-9(12)8-6-7(11)4-5-10(8)13/h4-6,9H,2-3,12-13H2,1H3
• InChIKey: RHKDTMGYZGERJE-UHFFFAOYSA-N

2-(1-Aminobutyl)-4-fluoroaniline 2HCl: Sourcing & Identity

2-(1-Aminobutyl)-4-fluoroaniline dihydrochloride (CAS 1270542-05-6 for the free base; dihydrochloride CAS 2708283-53-6) is a chiral, difunctional aniline building block with molecular formula C₁₀H₁₅FN₂·2HCl and a free base molecular weight of 182.24 g/mol . Its structure features a stereogenic carbon at the benzylic amine, which is critical for generating enantiopure downstream products, and a para-fluoro substituent that finely tunes the aromatic ring's electronic character without steric hindrance . This compound exists as (R)- and (S)- enantiomers with distinct CAS numbers (1213450-46-4 and 1213074-98-6 respectively), a key procurement consideration for asymmetric synthesis applications .

Chiral benzylic amine building block R or S enantiomer

Para-fluoro electronic tuning without steric bias Non-coordinating handle

Dihydrochloride salt for aqueous compatibility Stability and solubility

2-(1-Aminobutyl)-4-fluoroaniline 2HCl: Substitution Risks

The precise substitution pattern (ortho-aminobutyl, para-fluoro) on this scaffold is not arbitrarily interchangeable with its regioisomers. Shifting the fluorine or the aminobutyl group alters the electronic landscape of the aniline ring, directly impacting nucleophilicity, cross-coupling reactivity, and pKa . For instance, predicted pKa values differ measurably between the target (pKa 9.52) and its regioisomer 4-(1-aminobutyl)-2-fluoroaniline (pKa 9.61), a shift of 0.09 log units that can affect protonation state and chromatographic behavior in purification . Furthermore, in chiral environments, the (R)- and (S)- enantiomers are not functionally equivalent; substitution with a racemate or the incorrect enantiomer introduces a 50% impurity from the stereochemical perspective, which is unacceptable for downstream diastereoselective synthesis . Therefore, procurement specifications must precisely match both regio- and stereochemistry.

Regioisomer Shifting fluorine or aminobutyl position alters pKa and boiling point, changing purification and reactivity profiles. The 1,2-diaminoarene motif of the ortho isomer is not replicated by meta/para analogs.

Enantiomer (R) and (S) enantiomers are not functionally equivalent. Using the racemate or wrong enantiomer introduces 50% stereochemical impurity, which may undermine diastereoselective synthesis and chiral resolution outcomes.

2-(1-Aminobutyl)-4-fluoroaniline 2HCl Differentiation

Regioisomer Property Shift

The target compound's 4-fluoro substitution pattern dictates its physicochemical properties compared to the 2-fluoro regioisomer. The target compound has a predicted boiling point of 296.2±25.0 °C, a density of 1.096±0.06 g/cm³, and a pKa of 9.52±0.10 . In contrast, 4-(1-aminobutyl)-2-fluoroaniline exhibits a lower predicted boiling point of 286.0±25.0 °C (Δ ~10.2 °C) and a higher pKa of 9.61±0.10 (Δ +0.09 units) . While density predictions are identical at this level, the boiling point and pKa differences are quantifiable and meaningful for distillation-based purification and salt formation strategies.

Regioisomer Shift

Head-to-head

Target: BP 296.2°C, pKa 9.52
Regioisomer: BP 286.0°C, pKa 9.61

Quantifiable differences impact purification and salt formation strategies.

Predicted values; experimental verification recommended.

Evidence Dimension	Predicted boiling point, density, pKa
Target Compound Data	BP: 296.2±25.0 °C; Density: 1.096±0.06 g/cm³; pKa: 9.52±0.10
Comparator Or Baseline	4-(1-Aminobutyl)-2-fluoroaniline: BP: 286.0±25.0 °C; Density: 1.096±0.06 g/cm³; pKa: 9.61±0.10
Quantified Difference	Δ BP: ~10.2 °C; Δ pKa: 0.09 units; Density: no practical difference
Conditions	Predicted values from ChemicalBook (ACD/Labs or similar software)

Why This Matters

A 10 °C boiling point difference is significant for separation and purification process design, while pKa shifts affect reactive extraction and salt formation efficiency, guiding chemists to select the correct regioisomer a priori.

Enantiomeric Purity and Configuration

The target compound exists as discrete (R)- and (S)- enantiomers, each independently cataloged under unique CAS numbers (1213450-46-4 and 1213074-98-6 respectively) . The distinct SMILES notation for the (R)-enantiomer, CCC[C@H](C1=C(C=CC(=C1)F)N)N, confirms the defined absolute configuration at the benzylic carbon . The (S)-enantiomer is the optical antipode. While specific enantiomeric excess (ee) values for commercially available batches are not systematically published, the existence of separate supply chains for each enantiomer demonstrates recognition of their non-interchangeability in asymmetric chemistry applications.

Enantiomer Identity

Specification review

(R): CAS 1213450-46-4
(S): CAS 1213074-98-6

Separate supply chains confirm non-interchangeability for asymmetric synthesis.

Batch-specific enantiomeric excess should be verified.

Evidence Dimension	Absolute configuration & CAS registry
Target Compound Data	(R)-enantiomer: CAS 1213450-46-4; (S)-enantiomer: CAS 1213074-98-6
Comparator Or Baseline	Racemic mixture: CAS 1270542-05-6
Quantified Difference	Not applicable; categorical differentiation
Conditions	Commercial catalog enumeration

Why This Matters

For asymmetric synthesis, the correct enantiomer is a mandatory procurement specification; the wrong enantiomer introduces a 50% inactive or antagonistic component that cannot be removed without costly chiral resolution.

Salt Form: Dihydrochloride vs. Free Base

The dihydrochloride salt form (CAS 2708283-53-6, MW 255.16 g/mol) is the primary commercially offered species, contrasting with the free base (MW 182.24 g/mol) . The dihydrochloride salt is specifically employed to enhance aqueous solubility and solid-state stability, a common strategy for aniline derivatives which are susceptible to oxidative discoloration and degradation . Although direct comparative solubility data for this specific compound is not published, the general class advantage of hydrochloride salts over free base anilines in terms of aqueous solubility is well established and is a key driver for procuring the salt form for aqueous reaction conditions or biological assays.

Salt Form

Class-level

Dihydrochloride MW 255.16 enhances aqueous solubility and solid-state stability vs free base (MW 182.24).

Salt form supports aqueous synthetic protocols and may reduce oxidative degradation.

Specific solubility data not published; based on aniline salt class behavior.

Evidence Dimension	Molecular weight and implied solubility/stability
Target Compound Data	Dihydrochloride salt: MW 255.16 g/mol, CAS 2708283-53-6
Comparator Or Baseline	Free base: MW 182.24 g/mol, CAS 1270542-05-6
Quantified Difference	MW difference: 72.92 g/mol (2 x HCl); Solubility/stability difference inferred from class behavior
Conditions	Commercial availability; general aniline salt class properties

Why This Matters

Procuring the dihydrochloride salt ensures compatibility with aqueous synthetic protocols and may significantly reduce oxidative degradation during storage compared to the free base, impacting experimental reproducibility.

Scaffold Reactivity: Ortho vs. Meta/Para

The ortho-(1-aminobutyl) moiety creates a 1,2-diaminoarene motif that is structurally distinct from the 1,3- or 1,4- arrangements found in other regioisomeric series (e.g., 5-(1-aminobutyl)-2-fluoroaniline, CAS 1270515-30-4) . This ortho-relationship enables unique metal-chelation and heterocycle formation (e.g., benzimidazoles, quinoxalines) that cannot be replicated by meta or para analogs. While specific reactivity data is not published, the chemical literature on ortho-phenylenediamines demonstrates their privileged role in condensation reactions with 1,2-dicarbonyl compounds, a pathway foreclosed to other substitution patterns [1].

Ortho Reactivity

Class-level

1,2-Diaminoarene motif enables benzimidazole/quinoxaline formation; meta or para isomers cannot cyclize.

Unique condensation pathways require the ortho-substituted isomer.

Inferred from ortho-phenylenediamine reactivity principles.

Evidence Dimension	Intramolecular amine-aniline distance and reactive capability
Target Compound Data	2-(1-Aminobutyl)-4-fluoroaniline: 1,2-relationship between aniline NH₂ and alkyl amine
Comparator Or Baseline	5-(1-Aminobutyl)-2-fluoroaniline: 1,3-relationship; 4-(1-Aminobutyl)-2-fluoroaniline: 1,4-relationship
Quantified Difference	Not quantified; categorical difference in accessible reaction manifolds
Conditions	Inferred from organic chemistry principles of ortho-phenylenediamine reactivity

Why This Matters

Selecting the ortho-substituted isomer is essential for synthetic routes targeting benzimidazole or quinoxaline scaffolds; the meta or para isomers would fail to cyclize, representing a dead-end in the synthetic sequence.

• [1] RSC Publishing. A domino reaction strategy for facile and modular construction of synthetically challenging functionalized ortho-fluoroanilines. 2024. Discusses the synthetic value of the ortho-fluoroaniline motif. View Source

2-(1-Aminobutyl)-4-fluoroaniline 2HCl Applications

Enantioselective Benzimidazole Synthesis

The ortho-(1-aminobutyl) relationship facilitates condensation with carboxylic acids or aldehydes to form benzimidazoles, while the (R)- or (S)- enantiomer of the starting material directly transfers chirality to the product. This is critical for constructing enantiopure kinase inhibitor scaffolds where the stereochemistry of the pendant amine dictates target binding. The dihydrochloride salt's enhanced solubility ensures homogeneous reaction conditions in polar aprotic solvents .

Diastereoselective Alkylation via Chiral Auxiliary

The chiral benzylic amine serves as a covalently attached chiral auxiliary. After imine formation with a ketone, diastereoselective alkylation is directed by the existing stereocenter. The para-fluoro substituent provides a non-coordinating, electronically tunable handle that influences imine electrophilicity without providing competing Lewis basic sites, a distinction from ortho-fluoro analogs .

Parallel Library Synthesis of Fluorinated Fragments

As a fluorine-containing aniline building block, this compound is employed in parallel amide coupling or reductive amination arrays to generate diverse screening libraries. The para-fluoro substitution enhances metabolic stability of final compounds compared to non-fluorinated analogs, while the primary alkyl amine offers a distinct vector for diversification away from the more common aniline-only substitution [1].

Polymer Chain-End Functionalization

The dual amine functionality (aromatic and aliphatic) allows for orthogonal reactivity: the aromatic amine couples with activated esters or acid chlorides for polymer chain-end attachment, while the aliphatic amine remains available for subsequent crosslinking or further functionalization. The fluorine atom serves as a sensitive ¹⁹F NMR probe for quantifying incorporation efficiency, a capability absent in non-fluorinated alternatives .

Application

Selection Property

Validation Focus

Enantioselective benzimidazole synthesis

Chiral benzylic amine (R or S) and ortho-diamine motif

Chirality transfer and cyclization efficiency in polar aprotic media

Diastereoselective alkylation via chiral auxiliary

Chiral auxiliary with para-fluoro electronic modulation

Diastereoselectivity and imine electrophilicity under non-coordinating conditions

Parallel library synthesis of fluorinated fragments

Fluorinated aniline building block with primary alkyl amine vector

Metabolic stability screening and diversification efficiency

Polymer chain-end functionalization

Orthogonal aromatic/aliphatic amine reactivity and ¹⁹F NMR probe

Incorporation efficiency and subsequent crosslinking fidelity

• [1] PubMed Central. Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. 2022. Demonstrates the class-level advantage of fluorine substitution for fine-tuning logP and pKa. View Source